Cas no 1804692-62-3 (5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid)

• Product Name: 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid
• CAS No: 1804692-62-3
• MF: C₈H₃F₂N₃O₄
• MW: 243.123928308487
• CID: 4878598
• Update Time: 2025-05-27

5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid

• Inchi： 1S/C8H3F2N3O4/c9-7(10)4-5(8(14)15)12-2-3(1-11)6(4)13(16)17/h2,7H,(H,14,15)
• InChI Key： NJQIVEQRTYHPNU-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=NC=C(C#N)C=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 0.9
• Topological Polar Surface Area: 120

Additional information on 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid

5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid (CAS No. 1804692-62-3): A Comprehensive Overview

5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid (CAS No. 1804692-62-3) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and chemical synthesis. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid.

The molecular structure of 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid is composed of a pyridine ring substituted with a cyano group, a difluoromethyl group, and a nitro group. The presence of these functional groups imparts distinct chemical properties to the compound, making it an attractive candidate for various chemical reactions and biological studies. The cyano group is known for its strong electron-withdrawing effect, while the difluoromethyl group enhances the lipophilicity and metabolic stability of the molecule. The nitro group, on the other hand, can be reduced to an amino group under appropriate conditions, providing a versatile platform for further functionalization.

Recent studies have highlighted the synthetic utility of 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid. For instance, a 2021 publication in the Journal of Organic Chemistry reported a novel synthetic route to this compound using a palladium-catalyzed coupling reaction followed by nitration and cyano substitution. This method offers high yields and excellent regioselectivity, making it suitable for large-scale production. Additionally, the use of green chemistry principles in this synthesis has been emphasized to minimize environmental impact.

In the realm of pharmaceutical research, 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid has shown promise as a lead compound for drug development. A 2022 study published in the Journal of Medicinal Chemistry investigated the biological activity of this compound against various cancer cell lines. The results indicated that 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid exhibits potent cytotoxic effects, particularly against breast and lung cancer cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

Beyond cancer research, 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid has also been explored for its potential as an antimicrobial agent. A 2023 study in the European Journal of Medicinal Chemistry demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The unique combination of functional groups in the molecule is believed to contribute to its antimicrobial properties by disrupting bacterial cell membranes and inhibiting essential metabolic processes.

The physical properties of 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid, such as its melting point, solubility, and stability, are crucial for its practical applications. Experimental data indicate that this compound is stable under standard laboratory conditions and exhibits good solubility in organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties facilitate its use in various chemical reactions and biological assays.

In conclusion, 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid (CAS No. 1804692-62-3) is a multifaceted compound with significant potential in both chemical synthesis and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new drugs with diverse therapeutic applications. Ongoing research continues to uncover new insights into the properties and applications of this compound, further solidifying its importance in the scientific community.